Cas no 53745-34-9 (2'-deoxy-5-(~123~I)iodouridine)

• Product Name: 2'-deoxy-5-(~123~I)iodouridine
• CAS No: 53745-34-9
• MF: C₉H₁₁IN₂O₅
• MW: 350.099643945694
• CID: 1583134
• PubChem ID: 179629
• Update Time: 2024-03-02

2'-deoxy-5-(~123~I)iodouridine Chemical and Physical Properties

Names and Identifiers

• 2'-deoxy-5-(~123~I)iodouridine
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-iodanylpyrimidine-2,4-dione

• Inchi： 1S/C9H11IN2O5/c10-4-2-12(9(16)11-8(4)15)7-1-5(14)6(3-13)17-7/h2,5-7,13-14H,1,3H2,(H,11,15,16)/t5-,6+,7+/m0/s1/i10-4
• InChI Key： XQFRJNBWHJMXHO-FANCZFNKSA-N
• SMILES： [123I]C1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](CO)O1)O)=O)=O

Computed Properties

• Exact Mass: 349.97239g/mol
• Monoisotopic Mass: 349.97239g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 99.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides